Cas no 2166562-83-8 ([2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride)

• Product Name: [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride
• CAS No: 2166562-83-8
• MF: C₅H₆ClF₃O₂S
• MW: 222.613150119781
• CID: 6084630
• PubChem ID: 165664502
• Update Time: 2025-10-21

[2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [2-(trifluoromethyl)cyclopropyl]methanesulfonyl chloride
• 2166562-83-8
• EN300-6766775
• [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride

• Inchi： 1S/C5H6ClF3O2S/c6-12(10,11)2-3-1-4(3)5(7,8)9/h3-4H,1-2H2
• InChI Key： CNAMKVHLKIFOPA-UHFFFAOYSA-N
• SMILES： ClS(CC1CC1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 221.9729128g/mol
• Monoisotopic Mass: 221.9729128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride

Professional Introduction to [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride (CAS No. 2166562-83-8)

[2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride (CAS No. 2166562-83-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both a trifluoromethyl group and a cyclopropyl moiety imparts distinct electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The trifluoromethyl group, a well-known pharmacophore, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the cyclopropyl ring introduces rigidity and spatial constraints that can fine-tune the interactions between the molecule and its intended receptor. These structural attributes have positioned [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride as a key component in the design of drugs targeting various diseases, including oncology, inflammation, and infectious disorders.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. Researchers have demonstrated its efficacy in constructing complex scaffolds through transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions allow for the seamless integration of [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride into larger molecular frameworks, enabling the rapid discovery of novel compounds with improved pharmacokinetic profiles.

In the realm of drug discovery, [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride has been employed in the development of inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have shown its potential in modulating kinases and proteases that play pivotal roles in cancer progression. The electron-withdrawing nature of the sulfonyl chloride moiety enhances the reactivity of these intermediates, facilitating their conversion into more stable pharmacophores through nucleophilic substitution reactions.

The compound's versatility extends to its role in peptidomimetics and protein-protein interaction inhibitors. By serving as a linker or anchor point, [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride enables the creation of constrained peptides that mimic natural bioactive sequences while exhibiting improved pharmacological properties. This approach has been particularly fruitful in developing treatments for neurodegenerative diseases, where precise targeting of protein-protein interactions is essential.

Moreover, the long-tail keyword "cyclopropyl methanesulfonyl chloride" underscores its significance as a synthetic intermediate with broad applicability. The cyclopropyl group's small size and high ring strain make it an attractive feature for designing molecules with unique conformational preferences. This characteristic is particularly useful in drug design, where optimal binding orientation can significantly influence efficacy and selectivity.

Recent research has also explored the use of [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride in polymer chemistry and material science. Its ability to undergo controlled reactions with various functional groups has led to the development of novel polymers with tailored properties. These materials find applications in drug delivery systems, where precise control over molecular architecture is crucial for achieving targeted release profiles.

The compound's stability under various reaction conditions further enhances its appeal as a synthetic building block. Unlike some reactive intermediates that require stringent handling protocols, [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride remains robust under moderate temperatures and pressures, simplifying synthetic workflows without compromising yield or purity.

In conclusion, [2-(Trifluoromethyl)cyclopropyl]methanesulfonyl chloride (CAS No. 2166562-83-8) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound, its importance in drug discovery is poised to grow even further.